1-Methoxy-1-methyl-3-(4-(methylthio)phenyl)urea

• CAS No.: 199464-77-2
• Molecular Formula: C10H14N2O2S
• Molecular Weight: 226.30 g/mol
• IUPAC Name: 1-methoxy-1-methyl-3-(4-methylsulfanylphenyl)urea
• InChI: InChI=1S/C10H14N2O2S/c1-12(14-2)10(13)11-8-4-6-9(15-3)7-5-8/h4-7H,1-3H3,(H,11,13)
• InChI Key: JJSNPNHYJCMBBY-UHFFFAOYSA-N
• Canonical SMILES: CN(C(=O)NC1=CC=C(C=C1)SC)OC

Description

1-Methoxy-1-methyl-3-(4-(methylthio)phenyl)urea is a chemical compound with the molecular formula C10H14N2O2S and a molecular weight of 226.299 g/mol . This compound is known for its unique structure, which includes a methoxy group, a methyl group, and a methylthio-substituted phenyl ring. It is often used in early discovery research due to its rare and unique chemical properties .

Preparation Methods

The synthesis of 1-Methoxy-1-methyl-3-(4-(methylthio)phenyl)urea typically involves the reaction of appropriate starting materials under controlled conditions. One common synthetic route includes the reaction of 4-(methylthio)aniline with methyl isocyanate in the presence of a suitable solvent . The reaction conditions often require careful control of temperature and pH to ensure the desired product is obtained with high purity and yield.

Chemical Reactions Analysis

1-Methoxy-1-methyl-3-(4-(methylthio)phenyl)urea can undergo various chemical reactions, including:

Oxidation: This compound can be oxidized using common oxidizing agents such as hydrogen peroxide or potassium permanganate.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: Nucleophilic substitution reactions can occur at the methoxy or methylthio groups, leading to the formation of various substituted derivatives.

Scientific Research Applications

1-Methoxy-1-methyl-3-(4-(methylthio)phenyl)urea has several applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules.

Biology: This compound can be used in studies involving enzyme inhibition and protein binding due to its ability to interact with biological macromolecules.

Medicine: Research into potential therapeutic applications, such as anticancer or antimicrobial properties, is ongoing.

Industry: While not widely used in industrial applications, it serves as a model compound for studying the behavior of similar urea derivatives in various processes.

Mechanism of Action

The mechanism by which 1-Methoxy-1-methyl-3-(4-(methylthio)phenyl)urea exerts its effects is not fully understood. it is believed to interact with specific molecular targets, such as enzymes or receptors, through hydrogen bonding, hydrophobic interactions, and van der Waals forces . These interactions can lead to changes in the activity of the target molecules, resulting in various biological effects .

Comparison with Similar Compounds

1-Methoxy-1-methyl-3-(4-(methylthio)phenyl)urea can be compared to other similar compounds, such as:

• 1-(2-Methoxy-5-methylphenyl)-3-(4-(methylthio)phenyl)urea
• 1-(4-Methoxy-phenyl)-3-(1-phenyl-ethyl)-urea
• 1-(4-(Methylthio)phenyl)-3-(4-(phenylazo)phenyl)urea

These compounds share structural similarities but differ in their substituents, leading to variations in their chemical and biological properties. The unique combination of methoxy, methyl, and methylthio groups in this compound makes it particularly interesting for research purposes .